Cas no 74962-58-6 (OCTANE, 1-CHLORO-8-IODO-)

• Product Name: OCTANE, 1-CHLORO-8-IODO-
• CAS No: 74962-58-6
• MF: C₈H₁₆ClI
• MW: 274.570114135742
• CID: 3473272
• PubChem ID: 15207913
• Update Time: 2025-04-21

OCTANE, 1-CHLORO-8-IODO- Chemical and Physical Properties

Names and Identifiers

• OCTANE, 1-CHLORO-8-IODO-
• 1-chloro-8-iodooctane
• SCHEMBL5613164
• 74962-58-6

• Inchi： 1S/C8H16ClI/c9-7-5-3-1-2-4-6-8-10/h1-8H2
• InChI Key： GPCJORQWYXQSJB-UHFFFAOYSA-N
• SMILES： C(Cl)CCCCCCCI

Computed Properties

• Exact Mass: 273.99853Da
• Monoisotopic Mass: 273.99853Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.439±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.9E-3 g/L) (25 ºC),